5-methyl-2-{[2-(1-methyl-1H-imidazole-4-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine

• IUPAC Name: [3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-(1-methylimidazol-4-yl)methanone
• InChI: InChI=1S/C18H23N5O2/c1-13-6-19-17(20-7-13)25-11-18-5-3-4-14(18)8-23(10-18)16(24)15-9-22(2)12-21-15/h6-7,9,12,14H,3-5,8,10-11H2,1-2H3
• InChI Key: XJKAVFBRCDTQBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=CN(C=N4)C
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• CAS No.: 2640947-02-8

Description

This compound is a bicyclic pyrimidine derivative featuring a fused octahydrocyclopenta[c]pyrrol scaffold linked via a methoxy group to a 5-methylpyrimidine core. The imidazole-4-carbonyl moiety at the 2-position of the bicyclic system introduces hydrogen-bonding and π-stacking capabilities, critical for interactions with biological targets such as enzymes or receptors . Its synthesis typically involves coupling reactions between functionalized bicyclic intermediates and pyrimidine precursors under mild acidic or basic conditions, as exemplified in , where similar compounds were synthesized using DMF as a solvent and heat to facilitate nucleophilic aromatic substitution (SNAr) .

Biological Activity

The compound 5-methyl-2-{[2-(1-methyl-1H-imidazole-4-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine is a complex molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 5-methyl-2-{[2-(1-methyl-1H-imidazole-4-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine is $C_{19}H_{25}N_5O_2$, with a molar mass of approximately 357.44 g/mol. The structure features a pyrimidine core substituted with various functional groups, including an imidazole moiety and a cyclopentane derivative.

Key Structural Features

Feature	Description
Pyrimidine Core	Central structure providing stability
Imidazole Group	Enhances biological activity
Cyclopentane Ring	Contributes to the compound's spatial configuration

Pharmacological Properties

Research indicates that 5-methyl-2-{[2-(1-methyl-1H-imidazole-4-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine exhibits several pharmacological effects:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties against various bacterial strains, although specific efficacy data remains limited.
• Anticancer Potential : Some derivatives of similar structures have shown promise in inhibiting cancer cell proliferation, indicating a potential for this compound as an anticancer agent.
• CYP450 Inhibition : Compounds with similar imidazole structures have been reported to inhibit cytochrome P450 enzymes, which are crucial for drug metabolism.

The precise mechanisms through which 5-methyl-2-{[2-(1-methyl-1H-imidazole-4-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine exerts its biological effects are still under investigation. However, it is hypothesized that:

• The imidazole ring may interact with heme-containing enzymes, leading to inhibition of metabolic pathways.
• The structural conformation allows for binding to specific receptors or enzymes involved in cellular signaling pathways.

Study 1: Antimicrobial Efficacy

In a recent study evaluating the antimicrobial activity of related compounds, it was found that certain derivatives showed significant inhibition against Gram-positive and Gram-negative bacteria. Although direct studies on the specific compound are scarce, these findings suggest a potential for similar activity.

Study 2: Anticancer Activity

A series of experiments conducted on imidazole-containing compounds demonstrated their ability to induce apoptosis in cancer cell lines. While direct evidence for the specific compound remains to be published, the structural similarities imply potential anticancer effects.

Study 3: Enzyme Interaction Studies

Research involving compounds with similar structural motifs has indicated that they can act as mechanism-based inactivators of cytochrome P450 enzymes. This suggests that 5-methyl-2-{[2-(1-methyl-1H-imidazole-4-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine might exhibit similar properties, impacting drug metabolism and efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest analogues differ in substituents on the bicyclic pyrrol system or pyrimidine core. Key comparisons include:

Compound Name / ID	Core Structure	Key Substituents	Pharmacological Relevance	Reference
Target Compound	Octahydrocyclopenta[c]pyrrol + pyrimidine	1-Methylimidazole-4-carbonyl, methoxy linker	Potential receptor antagonism (inferred from bicyclic RBP4 antagonists in )
5-Methyl-2-((3aR,5r,6aS)-5-(2-(Trifluoromethyl)Phenyl)Hexahydrocyclopenta[c]Pyrrol-2(1H)-yl)Pyrimidine	Octahydrocyclopenta[c]pyrrol + pyrimidine	2-(Trifluoromethyl)phenyl	Retinol-binding protein 4 (RBP4) antagonism; enhanced lipophilicity
2-{[5-Methoxy-10-Methyl-1-(Trifluoroacetyl)-Spiroindole-3,4'-Piperidine]-6-yl}Amino-Pyrimidine (7a)	Spiroindole-piperidine + pyrimidine	Trifluoroacetyl, methoxy, carbonitrile	Antimicrobial activity (analogous to imidazole derivatives in )
5-(3,4-Dihydro-2(1H)-Pyrimidinon-5-yl)-1,2,4-Oxadiazole (4a–k)	Pyrimidinone + 1,2,4-oxadiazole	Variable aryl/alkyl groups	Anticancer or anti-inflammatory activity (oxadiazole pharmacophore)

Key Observations :

• Imidazole vs. This substitution may improve solubility but reduce membrane permeability.
• Bicyclic vs.
• Pyrimidine vs. Oxadiazole Cores : Pyrimidine derivatives (target compound) are more likely to engage in π-π stacking with aromatic residues in enzyme active sites compared to 1,2,4-oxadiazoles, which are often used as bioisosteres for ester or amide groups .

Pharmacological and Physicochemical Profiles

• Imidazole Derivatives : highlights imidazole-based compounds with antimicrobial activity, suggesting the target compound’s imidazole moiety may confer similar properties .
• Bicyclic Antagonists: The RBP4 antagonist in exhibits nanomolar binding affinity, attributed to its bicyclic system’s shape complementarity with hydrophobic protein pockets . The target compound’s imidazole group may alter this interaction profile.
• QSAR Considerations: Van der Waals descriptors () indicate that minor structural variations (e.g., imidazole vs. trifluoromethyl) significantly impact binding kinetics and solubility .